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Compound of Interest

Compound Name: AC-90179

Cat. No.: B1662165 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

investigational compounds like AC-90179 is paramount to ensure personal safety and maintain

experimental integrity. This document provides essential safety and logistical information,

including personal protective equipment (PPE) recommendations, operational handling

procedures, and disposal plans for AC-90179.

Personal Protective Equipment (PPE)
A comprehensive assessment of hazards is crucial for selecting the appropriate PPE for

handling AC-90179.[1][2] The following table summarizes the recommended PPE to minimize

exposure and ensure a safe laboratory environment.[3][4]
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Body Part
Personal Protective

Equipment
Specifications and Usage

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles should be worn at all

times when handling the

compound. A face shield

provides an additional layer of

protection against splashes

and should be used when

handling larger quantities or

during procedures with a

higher risk of splashing.[1][4]

Skin Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[1] For prolonged

handling or when there is a

risk of direct contact, consider

double-gloving or using gloves

with higher chemical

resistance. Always inspect

gloves for tears or degradation

before use and remove them

immediately if contaminated.[1]

[4]

Body Laboratory Coat

A standard laboratory coat is

required to protect clothing and

skin from potential

contamination.[1][3] For

procedures with a higher risk

of splashes, a chemically

resistant apron over the lab

coat is recommended.

Respiratory Respirator (if necessary) Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to minimize the
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inhalation of any dust or

aerosols.[5] If a fume hood is

not available or if there is a

potential for aerosol

generation, a risk assessment

should be performed to

determine if respiratory

protection is required.

Feet Closed-Toe Shoes

Closed-toe shoes are

mandatory to protect against

spills and falling objects.[4]

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the stability of AC-90179 and ensuring

the safety of laboratory personnel.

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled with the compound name, concentration, and any

relevant hazard information.

Storage:

Store AC-90179 in a cool, dry, and well-ventilated area.[5]

Keep the container tightly sealed to prevent contamination and degradation.

Store away from incompatible materials, such as strong oxidizing agents.[5]

Handling:

All manipulations of AC-90179 should be performed in a designated area, such as a

chemical fume hood, to control potential exposure.[5]
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Avoid the generation of dust or aerosols.

Use appropriate tools and techniques to handle the compound, minimizing the risk of spills.

After handling, thoroughly wash hands with soap and water, even if gloves were worn.[5]

Experimental Workflow for Handling AC-90179
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A flowchart outlining the safe handling procedure for AC-90179.
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Disposal Plan
The disposal of AC-90179 and any contaminated materials must be carried out in accordance

with institutional, local, and national regulations for chemical waste.

Waste Segregation and Collection:

All waste contaminated with AC-90179, including unused compound, contaminated PPE

(gloves, etc.), and disposable labware, must be collected in a dedicated and clearly labeled

hazardous waste container.[5][6]

Do not mix this waste with other waste streams to prevent unforeseen chemical reactions.[6]

Containerization:

Use a chemically compatible and leak-proof container for waste collection.[6]

Ensure the container is kept securely sealed when not in use.[6]

Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area away

from general laboratory traffic.

The storage area should be clearly marked as a hazardous waste accumulation point.

Final Disposal:

Engage a certified hazardous waste disposal contractor for the final disposal of the collected

waste.[5][6]

Provide the disposal contractor with all available information regarding the chemical

properties of AC-90179 to ensure proper handling and disposal.

High-temperature incineration is a common and effective method for the destruction of

organic compounds.[6]

Disposal Workflow for AC-90179 Waste
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Click to download full resolution via product page

A step-by-step process for the safe disposal of AC-90179 waste.

By adhering to these safety and logistical guidelines, researchers can minimize their risk of

exposure to AC-90179 and ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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